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Compound of Interest

Compound Name: Palosuran

Cat. No.: B1678358

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and
disposal of Palosuran (also known as ACT-058362), a potent and selective urotensin Il
receptor antagonist used in research. The information herein is compiled to ensure the safety
of laboratory personnel and to maintain compliance with standard research protocols.

Compound Information

Palosuran is a nonpeptidic, orally active antagonist of the human urotensin-II receptor. It is
supplied as a solid and is intended for research use only. It is not for personal or clinical
consumption[1].

Identifier Value

1-[2-(4-benzyl-4-hydroxypiperidin-1-yl)ethyl]-3-
IUPAC Name [2-( yl-4-hydroxypip ylethyl]
(2-methylquinolin-4-yl)urea

Molecular Formula C25H30N402
CAS Number 540769-28-6
Physical Appearance Solid[1]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1678358?utm_src=pdf-interest
https://www.benchchem.com/product/b1678358?utm_src=pdf-body
https://www.benchchem.com/product/b1678358?utm_src=pdf-body
https://www.raybiotech.com/palosuran-331-20140
https://www.raybiotech.com/palosuran-331-20140
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Due to the absence of a comprehensive Safety Data Sheet (SDS), it is crucial to handle
Palosuran with a high degree of caution, assuming it may be hazardous. The following PPE is
mandatory when handling the compound in solid or solution form:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Nitrile or other chemically resistant gloves.
» Body Protection: A laboratory coat.

o Respiratory Protection: When handling the solid powder outside of a certified chemical fume
hood, a NIOSH-approved respirator is recommended to prevent inhalation.

Storage and Stability

Proper storage is critical to maintain the integrity of Palosuran.

Form Storage Temperature Storage Period
Solid -20°C Not specified
Stock Solution (in DMSO) -80°C Up to 6 months[2]
Stock Solution (in DMSO) -20°C Up to 1 month[2]

Note: For in vivo studies, specific solvent preparations are available, and their storage
conditions should be followed as per the supplier's instructions[2].

Handling Procedures

Workflow for Handling Solid Palosuran
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Caption: Workflow for the safe handling and preparation of Palosuran solutions.

Spill Management

In the event of a spill:

o Evacuate: Clear the immediate area of all personnel.
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o Ventilate: Ensure the area is well-ventilated.

» Contain: For a solid spill, gently cover with a damp paper towel to avoid raising dust. For a
liquid spill, absorb with an inert material (e.g., vermiculite, sand).

o Clean: Wearing appropriate PPE, carefully collect the contained material into a sealed
container for hazardous waste.

o Decontaminate: Clean the spill area with a suitable laboratory detergent and water.

Disposal Plan

As Palosuran is a research chemical with an incomplete toxicological profile, all waste must be
treated as hazardous.

Workflow for Palosuran Waste Disposal
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Caption: Procedural steps for the safe disposal of Palosuran waste.
Disposal Guidelines:
» Do not dispose of Palosuran down the drain or in regular trash.

» All contaminated materials (e.qg., pipette tips, tubes, gloves) should be disposed of as
hazardous waste.

» Follow your institution's specific guidelines for the disposal of chemical waste. Contact your
Environmental Health and Safety (EHS) department for guidance on proper disposal
procedures, which typically involve incineration.
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Experimental Protocols

While specific experimental protocols will vary, the following general steps for preparing
Palosuran for in vitro studies are based on available data:

Protocol: Preparation of Palosuran Stock Solution
o Objective: To prepare a 10 mM stock solution of Palosuran in DMSO.
» Materials:
o Palosuran (solid)
o Dimethyl sulfoxide (DMSO)
o Appropriate vials and pipettes
» Procedure:
1. Under a chemical fume hood, weigh the desired amount of solid Palosuran.

2. Add the appropriate volume of DMSO to achieve a 10 mM concentration. For example, to
prepare 1 mL of a 10 mM solution, dissolve 4.1853 mg of Palosuran (MW = 418.53 g/mol
) in 1 mL of DMSO.

3. Vortex gently until the solid is completely dissolved. Gentle warming may be applied if
necessary.

4. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

5. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).

Disclaimer: The information provided is based on publicly available data for a research
compound. A comprehensive, official Safety Data Sheet (SDS) for Palosuran is not readily
available. Therefore, all handling and disposal should be conducted with the utmost caution,
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assuming the compound has unknown hazards. Always consult your institution's safety
protocols and EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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